Cas no 869942-02-9 (5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline)

• Product Name: 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline
• CAS No: 869942-02-9
• MF: C₈H₇FN₄
• MW: 178.166383981705
• MDL: MFCD04971022
• CID: 3059586
• PubChem ID: 19576690
• Update Time: 2025-06-15

5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline
• BS-50928
• 5-fluoro-2-(1,2,4-triazol-1-yl)aniline
• 869942-02-9
• BBL040086
• MFCD04971022
• DTXSID501251841
• AKOS000222346
• E84337
• 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)benzenamine
• CS-0240746
• EN300-229879
• STK349830
• UJB94202

• MDL： MFCD04971022
• Inchi： 1S/C8H7FN4/c9-6-1-2-8(7(10)3-6)13-5-11-4-12-13/h1-5H,10H2
• InChI Key： DJOJGYWPJKAVTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)N1C=NC=N1

Computed Properties

• Exact Mass: 178.06547440g/mol
• Monoisotopic Mass: 178.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline

5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline: A Multifunctional Scaffold for Targeted Therapeutic Development

5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline (CAS No. 869942-02-9) represents a novel chemical scaffold with significant potential in pharmaceutical research. This compound's unique molecular architecture combines aromatic aniline functionality with a 1,2,4-triazole ring, creating a versatile platform for drug discovery. Recent studies have demonstrated its ability to modulate key biological pathways, making it a promising candidate for the development of therapies targeting inflammatory diseases, viral infections, and oncological conditions.

The 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline molecule exhibits a conjugated system that enhances its physicochemical properties, including improved solubility and bioavailability. Its structural features enable interactions with multiple molecular targets, which is crucial for designing multitarget drugs. In 2023, a study published in Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the NF-κB signaling pathway, a critical mediator of inflammation. This finding underscores the potential of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline in the treatment of autoimmune disorders and chronic inflammatory conditions.

Recent advancements in computational chemistry have facilitated the rational design of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline-based derivatives with enhanced potency. A 2024 study in ACS Chemical Biology reported the synthesis of a series of 1,2,4-triazole-substituted anilines, demonstrating that the fluorine atom at the 5-position significantly improves the compound's binding affinity to specific protein targets. This structural modification has been shown to enhance the compound's ability to modulate enzyme activity, making it a valuable tool in enzyme-targeted therapy.

The 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline scaffold has also shown promise in antiviral research. A 2023 study published in Antiviral Research explored its potential against SARS-CoV-2, the virus responsible for the COVID-19 pandemic. Researchers found that the compound could inhibit the viral replication cycle by interfering with key viral enzymes. This discovery highlights the compound's potential as a broad-spectrum antiviral agent, particularly in the context of emerging viral threats.

In the field of oncology, 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline has demonstrated antitumor activity through its ability to disrupt the MAPK signaling pathway. A 2024 study in Cancer Letters showed that the compound could induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a significant advantage in cancer therapy, where minimizing harm to healthy tissue is a major challenge.

The synthesis of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline involves a series of well-established chemical reactions, including nucleophilic substitution and ring-opening processes. The fluorine atom at the 5-position plays a crucial role in modulating the compound's pharmacokinetic properties, as it can influence the compound's metabolic stability and tissue distribution. This structural feature has been leveraged in the development of prodrugs that enhance the compound's therapeutic efficacy.

Recent studies have also focused on the pharmacological profile of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline. A 2023 review in Pharmacological Reports summarized the compound's interactions with various receptors and enzymes, emphasizing its potential as a multifunctional drug. The compound's ability to modulate multiple targets suggests that it could be used in the development of combination therapies, which are increasingly important in modern medicine.

The chemical structure of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline is characterized by its aromatic ring system and the presence of the 1,2,4-triazole ring. This combination of heterocyclic and aromatic functionalities provides the compound with a unique set of chemical properties that are advantageous in drug design. The 1,2,4-triazole ring is known for its ability to form hydrogen bonds with biological targets, which enhances the compound's binding affinity.

Advances in analytical chemistry have enabled the precise characterization of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline using techniques such as mass spectrometry and nuclear magnetic resonance (NMR). These methods have been instrumental in confirming the compound's structure and in the development of analytical methods for its quantification in biological matrices. This is particularly important for the assessment of the compound's therapeutic potential in preclinical and clinical studies.

The pharmacokinetic properties of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline have been extensively studied to understand its behavior in the body. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic application. These properties are influenced by the compound's chemical structure and can be further optimized through structural modifications.

Recent developments in drug delivery systems have opened new avenues for the application of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline. Researchers are exploring the use of nanotechnology to enhance the compound's bioavailability and target delivery to specific tissues. These advancements could significantly improve the therapeutic outcomes of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline-based treatments.

In conclusion, 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and multifunctional properties make it suitable for the development of therapies targeting a wide range of diseases. Continued research into its pharmacological profile and structural modifications will be crucial for the advancement of this compound as a therapeutic agent.

As the field of medicinal chemistry continues to evolve, the role of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline in drug discovery is likely to expand. Future studies will focus on optimizing its pharmacological properties and exploring its potential in the treatment of previously untreatable conditions. The compound's ability to modulate multiple biological pathways underscores its significance in the development of innovative therapies for complex diseases.

Overall, the ongoing research into 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary approaches in drug discovery. The integration of computational chemistry, analytical methods, and biological studies has been instrumental in advancing the understanding of this compound's potential. As new technologies and methodologies continue to emerge, the application of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline in therapeutic settings is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Fluoro-2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

With the increasing demand for effective treatments for chronic and complex diseases, the development of compounds like 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is of great importance. The compound's unique properties and potential applications make it a valuable asset in the quest for novel therapies. Continued investment in research and development will be essential to fully realize the therapeutic potential of this compound and to bring new treatments to patients in need.

As the scientific community continues to explore the possibilities of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline, it is clear that this compound holds significant promise for the future of medicine. Its multifunctional nature and ability to target multiple biological pathways position it as a key player in the development of innovative therapies. With further research and advancements, the compound is likely to play an important role in the treatment of a wide range of diseases, contributing to improved patient outcomes and quality of life.

Ultimately, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline exemplifies the dynamic nature of medicinal chemistry and its potential to address some of the most challenging medical problems. As researchers continue to uncover new insights and applications, the compound's role in drug discovery is expected to expand, offering new opportunities for the development of effective and targeted therapies.

With the ongoing advancements in chemical and biological sciences, the future of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline as a therapeutic agent appears promising. The compound's unique properties and potential applications make it a valuable candidate for further exploration and development. Continued research efforts will be crucial in unlocking the full potential of this compound and in bringing new treatments to patients who stand to benefit from them.

As the field of medicinal chemistry continues to progress, the role of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline is likely to become increasingly significant. Its potential to contribute to the development of innovative therapies underscores the importance of ongoing research and investment in this area. With the right approaches and advancements, the compound is poised to play a key role in the future of medicine.

Overall, the study of 5-Flu,2-(1H-1,2,4-triazol-1-yl)aniline highlights the importance of interdisciplinary research in the pursuit of new therapeutic solutions. As scientists continue to explore the possibilities of this compound, the potential for its application in medicine is expected to grow, offering new hope for patients with a variety of medical conditions.

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